4-cyano-1H-indazole-3-carboxylic acid

• IUPAC Name: 4-cyano-1H-indazole-3-carboxylic acid
• InChI: InChI=1S/C9H5N3O2/c10-4-5-2-1-3-6-7(5)8(9(13)14)12-11-6/h1-3H,(H,11,12)(H,13,14)
• InChI Key: XTNCDNOZENBPPA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=C1)NN=C2C(=O)O)C#N
• Molecular Formula: C9H5N3O2
• DSSTOX Substance ID: DTXSID10646711
• Molecular Weight: 187.15 g/mol
• CAS RN: 1000341-33-2

Description

4-Cyano-1H-indazole-3-carboxylic acid is a chemical compound with the linear formula C9H5N3O2. It is used in laboratory settings.

Synthesis Analysis

The synthesis of 1H-indazole-3-carboxylic acid derivatives has been achieved through various strategies, including transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without a catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

The molecular structure of 4-cyano-1H-indazole-3-carboxylic acid is represented by the InChI code: 1S/C9H5N3O2/c10-4-5-2-1-3-6-7(5)8(9(13)14)12-11-6/h1-3H, (H,11,12)(H,13,14).

Chemical Reactions Analysis

Indazole derivatives are gaining attention in medicinal chemistry as kinase inhibitors. 1H-indazole-3-carboxaldehydes are key intermediates to access a variety of polyfunctionalized 3-substituted indazoles.

Physical And Chemical Properties Analysis

4-Cyano-1H-indazole-3-carboxylic acid has a molecular weight of 187.16. It is an off-white solid.

Scientific Research Applications

Medicinal Chemistry and Drug Design

4-cyano-1H-indazole-3-carboxylic acid is a valuable scaffold in medicinal chemistry. It serves as a core structure for the synthesis of various pharmacologically active compounds. , and antimicrobial agents due to the indazole moiety’s ability to interact with biological targets.

Mechanism of Action

Target of Action

Indazole derivatives have been found to exhibit a wide range of biological activities, suggesting that they may interact with multiple targets .

Mode of Action

Indazole derivatives have been reported to inhibit cell growth in many neoplastic cell lines . This suggests that 4-cyano-1H-indazole-3-carboxylic acid may interact with its targets to disrupt cell proliferation.

Biochemical Pathways

Given the broad biological activities of indazole derivatives, it is likely that this compound affects multiple pathways .

Pharmacokinetics

The compound’s molecular weight of 18716 suggests that it may have favorable ADME properties, as compounds with a molecular weight below 500 are generally well-absorbed and distributed in the body.

Result of Action

Indazole derivatives have been reported to inhibit cell growth in many neoplastic cell lines , suggesting that 4-cyano-1H-indazole-3-carboxylic acid may have similar effects.

Safety and Hazards

This compound may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to wear personal protective equipment, ensure adequate ventilation, and avoid getting the compound in eyes, on skin, or on clothing.

Future Directions

Recent strategies for the synthesis of 1H- and 2H-indazoles have been summarized, including transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles. These strategies provide a brief outline of optimized synthetic schemes with relevant examples.